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| CALDOSE-1 (Phase 2) [1] [2] | Moderate-to-severe UC (n=263) | 10-week induction, then 50-week

maintenance; VidoCa (10, 30, 45 mg) vs. Placebo; corticosteroid tapering initiated in maintenance phase [1].

| • Induction: No significant diff. in clinical remission vs. placebo in overall population (interaction with

corticosteroids suggested) [2]. • Maintenance: Dose-dependent increases in steroid-free clinical remission

and endoscopic healing at Week 50 [1]. | | ENTRANCE (Open-label) [1] | Corticosteroid-dependent IBD |

Open-label study with vidofludimus [1]. | ~50% of patients completely weaned off corticosteroids during

induction; ~33% substantially reduced corticosteroid dose [1]. |

Proposed Experimental Protocol for Assessment

For researchers aiming to evaluate the steroid-sparing effect of vidofludimus in preclinical or clinical

settings, the following workflow outlines key experimental phases and assessment parameters.

Phase 1: Patient Population and Stabilization
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Population: Enroll adults with active, moderate-to-severe UC. Prior treatment failure or corticosteroid

dependency are key inclusion criteria [1].
Concomitant Corticosteroids: Permit stable oral corticosteroid doses (e.g., ≤20 mg/day

prednisolone equivalent) during the induction phase. Document baseline dose and type [1].

Phase 2: Induction Treatment

Intervention: Randomize patients to receive once-daily oral vidofludimus calcium (e.g., 30 mg or 45
mg) or placebo for 10 weeks [1].

Assessment: The primary endpoint is clinical remission, combining symptomatic remission and
endoscopic healing [1].

Phase 3: Maintenance and Tapering

Eligibility: Patients achieving symptomatic remission enter the maintenance phase.
Corticosteroid Tapering: Initiate a mandatory, protocol-driven corticosteroid taper in this phase [1]

[2].
Assessment: The key efficacy endpoints are steroid-free clinical remission and endoscopic

healing after the full maintenance period (e.g., Week 50), analyzed for dose-response relationship [1].

Mechanism of Action and Steroid-Sparing Rationale

Vidofludimus calcium (IMU-838) is an oral, selective inhibitor of dihydroorotate dehydrogenase (DHODH),

a key mitochondrial enzyme in the de novo pyrimidine synthesis pathway [3] [4]. The diagram below

illustrates how its mechanism differs from corticosteroids, providing a rationale for combination and steroid-

sparing effects.

Targeted Immunomodulation: Vidofludimus selectively targets rapidly proliferating, activated
lymphocytes by inhibiting pyrimidine synthesis, reducing pro-inflammatory cytokines (TNF-α, IL-17,

IL-6, IFN-γ) [1] [3]. This provides a complementary mechanism to corticosteroids' broader anti-
inflammatory effects [5].

Superior Safety Profile: Vidofludimus is structurally distinct from other DHODH inhibitors
(leflunomide/teriflunomide) and has not shown higher rates of diarrhea, alopecia, neutropenia, or

elevated liver enzymes in clinical trials, indicating a favorable safety profile for combination therapy
[3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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